N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,5-dimethylanilino]-N-methylacetamide
• InChI: InChI=1S/C17H20N2O3S/c1-13-9-10-14(2)16(11-13)19(12-17(20)18-3)23(21,22)15-7-5-4-6-8-15/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key: VLHHXMHLZKTDFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(CC(=O)NC)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• DSSTOX Substance ID: DTXSID901176265
• Molecular Weight: 332.4 g/mol
• CAS RN: 591727-44-5

Description

N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide, also known as DMSO-PG, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMSO-PG is a glycinamide derivative that is synthesized through a multi-step process involving the reaction of various chemical reagents.

Scientific Research Applications

N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been found to have potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide is not fully understood. However, it is believed that N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been found to modulate the activity of various enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been found to modulate the activity of various enzymes involved in the inflammatory response. N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has also been found to have neuroprotective effects, which may be due to its ability to modulate the activity of various enzymes involved in neuronal function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its potential anti-inflammatory and analgesic properties. This makes it a potential candidate for the treatment of various inflammatory diseases. Additionally, N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of using N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its potential toxicity. Further research is needed to determine the optimal dosage and concentration of N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide for use in lab experiments.

Future Directions

There are many future directions for research on N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide. One potential direction is the development of novel therapeutic agents based on N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide. Additionally, further research is needed to determine the optimal dosage and concentration of N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide for use in lab experiments. Furthermore, the mechanism of action of N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide needs to be fully elucidated to better understand its potential applications in scientific research.

Synthesis Methods

The synthesis of N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide involves a multi-step process that starts with the reaction of 2,5-dimethylphenylamine and chloroacetyl chloride. This reaction produces N-(2,5-dimethylphenyl)-N-chloroacetylamine, which is then reacted with methylamine to produce N-(2,5-dimethylphenyl)-N-methyl-N-chloroacetylamine. The final step involves the reaction of N-(2,5-dimethylphenyl)-N-methyl-N-chloroacetylamine with phenylsulfonyl chloride to produce N~2~-(2,5-dimethylphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide.